Cas no 898764-84-6 (2',3'-Dichloro-3,3-dimethylbutyrophenone)

• Product Name: 2',3'-Dichloro-3,3-dimethylbutyrophenone
• CAS No: 898764-84-6
• MF: C₁₂H₁₄Cl₂O
• MW: 245.144961833954
• CID: 873759
• PubChem ID: 24724008
• Update Time: 2025-05-20

2',3'-Dichloro-3,3-dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-3,3-dimethylbutan-1-one
• 2',3'-DICHLORO-3,3-DIMETHYLBUTYROPHENONE
• 898764-84-6
• CS-0363324
• MFCD03841107
• AKOS013206114
• DTXSID80642407
• 2',3'-Dichloro-3,3-dimethylbutyrophenone

• MDL： MFCD03841107
• Inchi： 1S/C12H14Cl2O/c1-12(2,3)7-10(15)8-5-4-6-9(13)11(8)14/h4-6H,7H2,1-3H3
• InChI Key： VKNPIDPOXPEQKF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CC(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 244.04200
• Monoisotopic Mass: 244.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.61230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2',3'-Dichloro-3,3-dimethylbutyrophenone

Professional Introduction to 2',3'-Dichloro-3,3-dimethylbutyrophenone (CAS No. 898764-84-6)

2',3'-Dichloro-3,3-dimethylbutyrophenone, identified by the chemical abstracts service number CAS No. 898764-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its dichlorinated and dimethylated butyrophenone backbone, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of 2',3'-Dichloro-3,3-dimethylbutyrophenone consists of a butyrophenone core substituted with two chlorine atoms at the 2' and 3' positions, along with two methyl groups at the 3-position of the benzene ring. This specific arrangement imparts distinct reactivity and electronic characteristics, making it a versatile building block for the synthesis of more complex molecules. The presence of chlorine atoms enhances its utility in nucleophilic substitution reactions, while the dimethyl substitution stabilizes certain reactive intermediates, facilitating controlled chemical transformations.

In recent years, 2',3'-Dichloro-3,3-dimethylbutyrophenone has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural motif is reminiscent of certain bioactive compounds that exhibit pharmacological properties such as antipsychotic, anesthetic, and antiemetic effects. The dichlorobutyrophenone scaffold is particularly interesting because it can be further functionalized to introduce additional pharmacophores, thereby tailoring the compound’s biological activity to target specific therapeutic pathways.

One of the most compelling aspects of 2',3'-Dichloro-3,3-dimethylbutyrophenone is its role in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and phosphodiesterases are critical regulators of numerous cellular processes and are often implicated in diseases like cancer and inflammatory disorders. By designing derivatives of 2',3'-Dichloro-3,3-dimethylbutyrophenone that mimic or inhibit these enzymes, researchers aim to develop potent therapeutic agents with high selectivity and low toxicity. For instance, studies have shown that certain chlorinated butyrophenones can act as competitive inhibitors by binding to the active site of target enzymes, thereby modulating their activity.

The compound’s reactivity also makes it useful in materials science applications. Specifically, 2',3'-Dichloro-3,3-dimethylbutyrophenone can serve as a precursor for the synthesis of liquid crystals and organic semiconductors. These materials are integral to advanced display technologies, such as LCDs (liquid crystal displays) and OLEDs (organic light-emitting diodes), due to their ability to exhibit ordered phases while maintaining flexibility and tunable optical properties. The chlorine substituents facilitate cross-linking reactions, allowing for the formation of stable polymers with desirable mechanical and electronic characteristics.

Recent advancements in computational chemistry have further highlighted the potential of 2',3'-Dichloro-3,3-dimethylbutyrophenone as a scaffold for drug discovery. Molecular modeling studies have demonstrated that minor modifications to its structure can significantly alter its binding affinity to biological targets. For example, computational screening has identified derivatives that show enhanced potency against certain kinases by optimizing hydrogen bonding interactions or hydrophobic clustering effects within the binding pocket. Such insights are crucial for accelerating the drug development pipeline by guiding experimental synthesis efforts toward biologically relevant candidates.

The synthesis of 2',3'-Dichloro-3,3-dimethylbutyrophenone itself presents an interesting challenge due to its reactive nature. Traditional synthetic routes often involve multi-step sequences starting from commercially available precursors like benzaldehyde or acetophenone. Key steps typically include chlorination reactions followed by alkylation or Friedel-Crafts acylations to introduce the dimethyl groups at the desired positions. Modern synthetic methodologies employ transition metal catalysis to enhance reaction efficiency and selectivity, reducing unwanted side products and improving overall yields.

In conclusion,2',3'-Dichloro-3,3-dimethylbutyrophenone (CAS No. 898764-84-6) is a multifaceted compound with broad applicability across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable tool for both academic research and industrial development. As our understanding of molecular interactions continues to evolve,2',3'-Dichloro-3,3-dimethylbutyrophenone is poised to play an increasingly important role in discovering new therapies and advanced materials that address contemporary scientific challenges.